Cas no 36369-08-1 (2-ethyl-N-hydroxyhexanamide)

• Product name: 2-ethyl-N-hydroxyhexanamide
• CAS No: 36369-08-1
• MF: C₈H₁₇NO₂
• MW: 159.22608
• CID: 1475933
• PubChem ID: 5044227

2-ethyl-N-hydroxyhexanamide Chemical and Physical Properties

Names and Identifiers

• Hexanamide, 2-ethyl-N-hydroxy-
• 2-ethyl-N-hydroxyhexanamide
• 36369-08-1
• AKOS009164181
• SCHEMBL8054453
• DTXSID20407739
• EN300-172094
• BDBM50340084
• CHEMBL1762666

• Inchi： InChI=1S/C8H17NO2/c1-3-5-6-7(4-2)8(10)9-11/h7,11H,3-6H2,1-2H3,(H,9,10)
• InChI Key： OHMSHECKDPWUIC-UHFFFAOYSA-N
• SMILES： CCCCC(CC)C(=O)NO

Computed Properties

• Exact Mass: 159.12601
• Monoisotopic Mass: 159.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 5
• Complexity: 115
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.3Ų
• XLogP3: 1.9

Experimental Properties

• PSA: 49.33

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid amides

Additional information on 2-ethyl-N-hydroxyhexanamide

Comprehensive Overview of 2-Ethyl-N-hydroxyhexanamide (CAS No. 36369-08-1): Properties, Applications, and Industry Insights

2-Ethyl-N-hydroxyhexanamide (CAS No. 36369-08-1) is a specialized organic compound gaining attention in pharmaceutical and cosmetic research due to its unique biochemical properties. This hydroxamic acid derivative exhibits potential as a chelating agent and enzyme modulator, with emerging applications in skincare formulations and biomedical studies. The compound's molecular structure features both hydrophobic (ethylhexyl) and hydrophilic (hydroxamic acid) moieties, enabling diverse interactions in complex systems.

Recent scientific literature highlights 2-ethyl-N-hydroxyhexanamide as a candidate for anti-aging formulations, aligning with growing consumer demand for advanced cosmetic actives. Its potential to influence matrix metalloproteinases (MMPs) has sparked interest among researchers investigating collagen preservation mechanisms. The compound's CAS registry number 36369-08-1 serves as a crucial identifier in patent applications and regulatory documentation across multiple jurisdictions.

From a synthetic chemistry perspective, 36369-08-1 demonstrates interesting structure-activity relationships when compared to similar N-hydroxy amides. Analytical characterization reveals distinct NMR spectra patterns and mass spectrometry fragmentation pathways that facilitate quality control in industrial production. The compound's logP value suggests favorable skin penetration characteristics, making it relevant for transdermal delivery systems research.

Manufacturers of specialty chemicals are exploring scalable synthesis routes for 2-ethyl-N-hydroxyhexanamide, with particular focus on green chemistry principles and atom economy. Current production methods typically involve hydroxylamine conjugation with 2-ethylhexanoic acid derivatives, followed by rigorous purification to achieve pharmaceutical-grade purity. These processes are being optimized to meet increasing demand from cosmeceutical developers seeking novel active ingredients.

The stability profile of CAS 36369-08-1 under various pH conditions and temperature ranges has become a key research area, particularly for formulators developing multifunctional skincare products. Compatibility studies with common excipients and delivery vehicles suggest potential synergies with antioxidant systems and peptide technologies. These findings position the compound as a versatile building block for next-generation formulations.

Emerging patent filings indicate expanding intellectual property around 2-ethyl-N-hydroxyhexanamide applications, particularly in photoprotection compositions and barrier repair technologies. Researchers are investigating its potential to enhance skin microbiome balance while providing environmental stress protection – two of the most searched topics in dermatological research today. The compound's European Chemicals Agency (ECHA) registration status and REACH compliance data remain important considerations for commercial development.

Analytical method development for 36369-08-1 quantification has advanced significantly, with validated HPLC protocols now available for stability-indicating assays. These methods facilitate precise monitoring of degradation products and ensure batch-to-batch consistency in GMP manufacturing environments. The compound's distinct UV absorption spectrum enables sensitive detection in complex matrices, supporting its use in quality control laboratories worldwide.

Market analysts project steady growth for hydroxamic acid derivatives like 2-ethyl-N-hydroxyhexanamide, driven by increasing investment in cosmetic biotechnology and dermatological research. The compound's appearance in clinical trial registries suggests expanding therapeutic applications beyond its current cosmeceutical uses. As formulation scientists seek alternatives to traditional active ingredients, CAS 36369-08-1 continues to demonstrate compelling structure-property advantages.

Environmental fate studies of 2-ethyl-N-hydroxyhexanamide indicate favorable biodegradation profiles, addressing growing industry concerns about sustainable chemistry practices. The compound's ecotoxicological parameters meet stringent green chemistry metrics, making it attractive for developers of eco-conscious formulations. These characteristics align with consumer demand for environmentally friendly ingredients – a dominant trend in current personal care market research.

Future research directions for 36369-08-1 include detailed investigations of its cellular signaling pathways and potential applications in wound healing technologies. Preliminary studies suggest interesting interactions with fibroblast activity and extracellular matrix components, opening possibilities for regenerative medicine applications. As analytical techniques advance, researchers anticipate discovering additional biological activities for this versatile compound.